Cas no 65999-87-3 (5-tert-Butyl-2-(chloromethyl)-1,3-benzoxazole)

• Product Name: 5-tert-Butyl-2-(chloromethyl)-1,3-benzoxazole
• CAS No: 65999-87-3
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• MDL: MFCD07366538
• CID: 2145254
• PubChem ID: 2763600
• Update Time: 2025-06-10

5-tert-Butyl-2-(chloromethyl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-2-(chloromethyl)benzo[d]oxazole
• AKOS000321419
• DB-317822
• 1Z-0828
• SY081627
• SCHEMBL485730
• J-516407
• 5-tert-butyl-2-(chloromethyl)-1,3-benzoxazole
• ALBB-003984
• 65999-87-3
• 5-(tert-butyl)-2-(chloromethyl)-1,3-benzoxazole
• STK502835
• AC6555
• 5-(tert-Butyl)-2-(chloromethyl)benzo[d]oxazole
• 5-(tert-butyl)-2-(chloromethyl)benzoxazole
• MFCD07366538
• DTXSID20377044
• 5-tert-Butyl-2-(chloromethyl)-1,3-benzoxazole

• MDL： MFCD07366538
• Inchi： 1S/C12H14ClNO/c1-12(2,3)8-4-5-10-9(6-8)14-11(7-13)15-10/h4-6H,7H2,1-3H3
• InChI Key： ISCZMFMELFUQGR-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=C(C=CC(=C2)C(C)(C)C)O1

Computed Properties

• Exact Mass: 223.0763918g/mol
• Monoisotopic Mass: 223.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-tert-Butyl-2-(chloromethyl)-1,3-benzoxazole

Introduction to 5-tert-Butyl-2-(chloromethyl)-1,3-benzoxazole (CAS No. 65999-87-3)

5-tert-Butyl-2-(chloromethyl)-1,3-benzoxazole, identified by its Chemical Abstracts Service (CAS) number 65999-87-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzoxazole derivative features a unique structural motif, combining a chloromethyl substituent with a tert-butyl group, which imparts distinct reactivity and potential applications in synthetic chemistry and medicinal chemistry.

The benzoxazole core is a well-known scaffold in drug discovery, renowned for its biological activity across various therapeutic domains. Benzoxazole derivatives exhibit a broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a chloromethyl group at the 2-position and a tert-butyl group at the 5-position in 5-tert-Butyl-2-(chloromethyl)-1,3-benzoxazole enhances its utility as a building block for more complex molecules. This modification increases the compound's reactivity toward nucleophiles, making it a valuable intermediate in the synthesis of heterocyclic compounds and potential drug candidates.

In recent years, there has been growing interest in benzoxazole derivatives due to their structural versatility and biological efficacy. The tert-butyl group not only stabilizes the molecule but also influences its solubility and metabolic stability, which are critical factors in drug development. Furthermore, the chloromethyl moiety serves as a versatile handle for further functionalization, enabling the construction of more intricate pharmacophores. These features make 5-tert-Butyl-2-(chloromethyl)-1,3-benzoxazole an attractive candidate for exploring novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. Benzoxazole derivatives have been extensively studied for their ability to interact with biological targets such as enzymes and receptors. The structural modifications present in 5-tert-Butyl-2-(chloromethyl)-1,3-benzoxazole may enhance its binding affinity and selectivity, making it a promising candidate for further optimization into a lead compound. Recent studies have demonstrated that benzoxazole-based molecules can modulate pathways involved in cancer progression, inflammation, and neurodegeneration, suggesting their broad therapeutic potential.

The synthesis of 5-tert-Butyl-2-(chloromethyl)-1,3-benzoxazole involves multi-step organic reactions that highlight the compound's synthetic accessibility. The chloromethyl group can be introduced through various methods, including nucleophilic substitution reactions or condensation with formaldehyde derivatives. The tert-butyl group is typically incorporated via Friedel-Crafts alkylation or similar electrophilic aromatic substitution reactions. These synthetic strategies underscore the compound's versatility as a synthetic intermediate.

From a medicinal chemistry perspective, 5-tert-Butyl-2-(chloromethyl)-1,3-benzoxazole offers several advantages as a starting material for drug discovery. Its unique structural features allow for diverse functionalization strategies, enabling chemists to explore multiple pharmacological pathways. Additionally, the compound's stability under various reaction conditions makes it suitable for large-scale synthesis and subsequent preclinical testing.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Benzoxazole derivatives are no exception, with their structural framework providing a balance between potency and selectivity. The presence of both electron-withdrawing and electron-donating groups in 5-tert-Butyl-2-(chloromethyl)-1,3-benzoxazole enhances its interaction with biological targets, making it an ideal candidate for further exploration.

Recent advancements in computational chemistry have further accelerated the discovery process for benzoxazole-based drugs. Molecular modeling techniques can predict the binding modes of these compounds to biological targets with high accuracy. This allows researchers to optimize 5-tert-Butyl-2-(chloromethyl)-1,3-benzoxazole or derivatives thereof to improve their pharmacokinetic properties and therapeutic efficacy.

The potential applications of 5-tert-Butyl-2-(chloromethyl)-1,3-benzoxazole extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science and agrochemicals. For instance, benzoxazole derivatives have been explored as components in organic electronics due to their electron-deficient nature and ability to form stable conjugated systems.

In conclusion,5-tert-butyl - 2 -( chloro methyl ) - 1 , 3 - benz ox azole ( CAS NO . 65999 - 87 - 3 ) represents a significant advancement in synthetic chemistry and drug discovery . Its unique structural features , combined with its reactivity and potential biological activity , make it an invaluable tool for researchers seeking to develop novel therapeutic agents . As our understanding of benzoxazole derivatives continues to grow , so too will their applications across multiple scientific disciplines .